4-fluoro-1H-1,3-benzodiazole-5-carbonitrile
Overview
Description
4-Fluoro-1H-1,3-benzodiazole-5-carbonitrile (FBDCN) is an organic compound classified as a heterocyclic compound, containing both a benzene ring and a diazole ring. This compound has been studied extensively in the field of organic chemistry, with applications in medicinal chemistry, materials science, and catalysis. FBDCN is a versatile compound due to its unique structure and properties, and has been used in a variety of scientific research studies.
Scientific Research Applications
4-fluoro-1H-1,3-benzodiazole-5-carbonitrile has been studied extensively in the field of organic chemistry due to its unique structure and properties. It has been used in various scientific research studies, including medicinal chemistry, materials science, and catalysis. In medicinal chemistry, 4-fluoro-1H-1,3-benzodiazole-5-carbonitrile has been used as an intermediate for the synthesis of novel heterocyclic compounds, which are used in the development of drugs for the treatment of various diseases. In materials science, 4-fluoro-1H-1,3-benzodiazole-5-carbonitrile has been used as a precursor for the synthesis of polymers and other materials. In catalysis, 4-fluoro-1H-1,3-benzodiazole-5-carbonitrile has been used in the synthesis of a variety of organic compounds, such as polymers and heterocyclic compounds.
Mechanism of Action
4-fluoro-1H-1,3-benzodiazole-5-carbonitrile is a versatile compound due to its unique structure and properties. Its mechanism of action is dependent on the type of reaction it is used in. In medicinal chemistry, 4-fluoro-1H-1,3-benzodiazole-5-carbonitrile is used as an intermediate in the synthesis of novel heterocyclic compounds, which can then be used in the development of drugs. In materials science, 4-fluoro-1H-1,3-benzodiazole-5-carbonitrile is used as a precursor for the synthesis of polymers and other materials. In catalysis, 4-fluoro-1H-1,3-benzodiazole-5-carbonitrile is used in the synthesis of a variety of organic compounds, such as polymers and heterocyclic compounds.
Biochemical and Physiological Effects
4-fluoro-1H-1,3-benzodiazole-5-carbonitrile has not been studied extensively in terms of its biochemical and physiological effects. However, it is known to have some effects on the body. For example, 4-fluoro-1H-1,3-benzodiazole-5-carbonitrile has been shown to have an inhibitory effect on the enzyme acetylcholinesterase, which is responsible for breaking down the neurotransmitter acetylcholine. This can lead to an increase in acetylcholine levels, which can have a variety of effects on the body, such as increased alertness, improved memory, and increased muscle strength. Additionally, 4-fluoro-1H-1,3-benzodiazole-5-carbonitrile has been shown to have an antioxidant effect, which can help protect cells from damage caused by free radicals.
Advantages and Limitations for Lab Experiments
4-fluoro-1H-1,3-benzodiazole-5-carbonitrile has several advantages and limitations when used in laboratory experiments. One advantage is that it is a versatile compound, meaning it can be used in a variety of reactions and to synthesize a variety of compounds. Additionally, 4-fluoro-1H-1,3-benzodiazole-5-carbonitrile is relatively easy to synthesize and is available in a variety of forms, such as powder, liquid, and solid. However, 4-fluoro-1H-1,3-benzodiazole-5-carbonitrile is also prone to decomposition and can be toxic if not handled properly. Additionally, 4-fluoro-1H-1,3-benzodiazole-5-carbonitrile is a relatively expensive compound, which can limit its use in laboratory experiments.
Future Directions
There are a variety of potential future directions for research involving 4-fluoro-1H-1,3-benzodiazole-5-carbonitrile. One potential direction is to further explore its medicinal applications, such as its potential use as an intermediate in the synthesis of drugs. Additionally, 4-fluoro-1H-1,3-benzodiazole-5-carbonitrile could be further studied for its potential use in materials science and catalysis. Additionally, further research could be conducted into the biochemical and physiological effects of 4-fluoro-1H-1,3-benzodiazole-5-carbonitrile, as well as its potential toxicity. Finally, further research could be conducted into the synthesis methods for 4-fluoro-1H-1,3-benzodiazole-5-carbonitrile, in order to develop more efficient and cost-effective methods.
Synthesis Methods
4-fluoro-1H-1,3-benzodiazole-5-carbonitrile can be synthesized using a variety of methods. One method involves the reaction of 2-nitrobenzaldehyde and 2-fluorobenzonitrile, which produces the desired product in moderate yields. Another method involves the reaction of 1-fluoro-2-nitrobenzene and 1,3-dibromo-5-cyano-benzene, which yields the product in higher yields. Additionally, 4-fluoro-1H-1,3-benzodiazole-5-carbonitrile can also be synthesized from the reaction of 1-chloro-2-nitrobenzene and 1,3-dibromo-5-cyano-benzene.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4-fluoro-1H-1,3-benzodiazole-5-carbonitrile involves the reaction of 4-fluoroaniline with malononitrile followed by cyclization and dehydration.", "Starting Materials": [ "4-fluoroaniline", "malononitrile", "sodium ethoxide", "acetic acid", "ethanol", "water" ], "Reaction": [ "Step 1: Dissolve 4-fluoroaniline (1.0 eq) and malononitrile (2.0 eq) in ethanol and add sodium ethoxide (2.0 eq).", "Step 2: Heat the mixture at reflux for 4 hours.", "Step 3: Cool the mixture and filter the precipitate.", "Step 4: Wash the precipitate with water and dry it.", "Step 5: Dissolve the precipitate in acetic acid and heat the mixture at reflux for 2 hours.", "Step 6: Cool the mixture and filter the precipitate.", "Step 7: Wash the precipitate with water and dry it.", "Step 8: Dissolve the precipitate in ethanol and add water.", "Step 9: Heat the mixture at reflux for 2 hours.", "Step 10: Cool the mixture and filter the precipitate.", "Step 11: Wash the precipitate with water and dry it.", "Step 12: Recrystallize the product from ethanol." ] } | |
CAS RN |
1360932-35-9 |
Product Name |
4-fluoro-1H-1,3-benzodiazole-5-carbonitrile |
Molecular Formula |
C8H4FN3 |
Molecular Weight |
161.1 |
Purity |
95 |
Origin of Product |
United States |
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